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Compound of Interest

Compound Name: Obeticholic Acid

cat. No.: B1677079

The following guide provides essential safety and logistical information for the proper handling
and disposal of Obeticholic Acid (OCA) in a laboratory setting. These procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and environmental protection.

Hazard Assessment and Waste Characterization

Before disposal, it is crucial to understand the hazards associated with Obeticholic Acid.
According to safety data sheets (SDS), Obeticholic Acid is classified with several hazards.
While it may not be listed as a Resource Conservation and Recovery Act (RCRA) hazardous
waste, its characteristics warrant it being managed as a hazardous chemical waste.[1] One
safety data sheet notes that it is very toxic to aquatic life with long-lasting effects.[2]

Summary of Hazard Information:
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Hazard L .
o GHS Code Description Citation
Classification
Acute Toxicity, Oral H302 Harmful if swallowed. [3]
Skin o
) o H315 Causes skin irritation. [3]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 o [3]
Damage/Irritation irritation.
Specific Target Organ May cause respirator
p.. eI H335 ._y_ Praer [3]
Toxicity irritation.

Suspected of
Reproductive Toxicity H361 damaging fertility or [4]
the unborn child.

Very toxic to aquatic
Hazardous to the - ] ) )
) ) Not specified life with long lasting [2]
Aquatic Environment
effects.

An environmental assessment conducted under European Medicines Agency requirements
determined the Predicted Environmental Concentration (PEC) of OCA to be 0.007035 ug/L,
which is below the action limit of 0.01 pg/L, suggesting it is unlikely to present an environmental
risk when handled correctly.[5] However, direct release into the environment or drains must be
avoided.[2][6]

Standard Operating Procedure for Disposal

The required method for the disposal of Obeticholic Acid and materials contaminated with it is
through an institution's designated hazardous waste management program, typically managed
by an Environmental Health and Safety (EHS) department.[1][2] Under no circumstances
should Obeticholic Acid waste be disposed of down the drain.[2][7]

Step-by-Step Disposal Guide:

o Waste Segregation:
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o Collect all waste containing Obeticholic Acid—including unused solids, solutions, and
contaminated labware (e.g., pipette tips, gloves, vials)—separately from other waste
streams.[1]

o Do not mix Obeticholic Acid waste with incompatible materials.[1]

o Keep aqueous solutions of Obeticholic Acid separate from organic solvent waste.[1]

o Containerization and Labeling:

o Use a chemically compatible, leak-proof container for waste collection.[1][4] The original
product container can be used if it is in good condition.[1]

o Ensure the container is securely capped at all times, except when adding waste.[1][4]

o As soon as waste accumulation begins, clearly label the container with a hazardous waste
tag.[1] The label must include the words "Hazardous Waste," the full chemical name
"Obeticholic Acid,” and an accurate description of the contents (e.g., "solid waste,"
"aqueous solution with trace amounts").[1]

e Waste Accumulation and Storage:

o Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA) that is at or near the point of waste generation.[1]

o Store the container in a dry, cool, and well-ventilated place, away from incompatible
materials.[4] It may also be stored locked up.[3][4]

» Final Disposal:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste
container.[1]

o Waste materials should be offered to a licensed disposal company and disposed of in
accordance with all applicable federal, state, and local environmental control regulations.
[2][8] The preferred disposal method is typically incineration in a facility equipped with an
afterburner and scrubber.[8][9]
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Accidental Release and Spill Cleanup

In the event of a spill, follow these emergency procedures while wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, impervious clothing, and suitable
gloves.[3][4]

o Evacuate and Ventilate: Evacuate unnecessary personnel to safe areas and ensure
adequate ventilation.[3][4]

» Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[3]

e Cleanup:

o For solid spills, carefully collect the material and place it in a suitable, closed container for
disposal.[4][6] Avoid dust formation.[4]

o For liquid spills, absorb the solution with a liquid-binding material like diatomite or
universal binders.[3]

o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

» Disposal: Dispose of all contaminated materials, including absorbents and PPE, as
hazardous waste according to the procedures outlined in Section 2.[3][4]

Empty Container Decontamination

Empty containers that once held Obeticholic Acid must be properly decontaminated before
being disposed of as regular trash or recycled.

« Initial Removal: Empty the container of all visible residue, transferring the contents into the
appropriate hazardous waste container.[1]

e Triple Rinse:
o Add a small amount of a suitable solvent (e.g., water or ethanol) to the container.

o Secure the cap and rinse the container thoroughly by shaking.
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o Pour the rinsate into your designated Obeticholic Acid hazardous waste container. Do
not pour the rinsate down the drain.

o Repeat this rinsing process two more times for a total of three rinses.[1]

o Final Container Disposal: Once triple-rinsed, the container is considered decontaminated.
Deface or remove the original chemical label. The container can now be disposed of in the
regular trash or recycled, depending on institutional policy.[1]

Disclaimer: This guide is intended for informational purposes. Always consult your institution's
specific EHS guidelines and the manufacturer's most recent Safety Data Sheet (SDS) for
Obeticholic Acid before handling or disposal.

Experimental Protocols

Detailed experimental protocols for the chemical neutralization or inactivation of Obeticholic
Acid for disposal purposes are not available in the reviewed literature. The standard and
required procedure is the collection and disposal of the chemical waste by a licensed and
qualified professional waste disposal service, which typically utilizes high-temperature
incineration.[2][8]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of Obeticholic Acid waste in a laboratory environment.
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Obeticholic Acid

Waste Generated

Determine Waste Type

\/

) - Empty
Solid Liquid Container
Solid Waste Liquid Waste
(Unused powder, contaminated (Aqueous solutions, > Empty Stock Container
gloves, tips, vials) experimental residues)
\ l
Segregate from Other Triple-Rinse Container
Chemical Waste Streams with Suitable Solvent
Collect All Rinsate as Deface Label & Dispose/
Hazardous Waste Recycle Clean Container
|
: Add to liquid
| waste container
I
A Y

Place in Compatible,
Leak-Proof Container

:

Label with 'Hazardous Waste'
& Chemical Name

'

Store in Secure SAA
(Satellite Accumulation Area)

Arrange for Pickup by

EHS/Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Obeticholic Acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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